Cas no 1429418-32-5 (1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole)

• Product Name: 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole
• CAS No: 1429418-32-5
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 5160347
• Update Time: 2026-03-04

1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole

• Inchi： 1S/C7H11N3O3/c1-5(2)9-4-6(10(11)12)7(8-9)13-3/h4-5H,1-3H3
• InChI Key： IDRYJMSCBFDZAS-UHFFFAOYSA-N
• SMILES： N1(C(C)C)C=C([N+]([O-])=O)C(OC)=N1

Additional information on 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole

Introduction to 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole (CAS No. 1429418-32-5) and Its Emerging Applications in Chemical Biology

1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole, identified by the chemical formula CAS No. 1429418-32-5, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and pharmacological properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motifs of 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole contribute to its potential as a lead compound in drug discovery and molecular research.

The presence of an isopropyl group at the 1-position, a methoxy group at the 3-position, and a nitro group at the 4-position introduces specific electronic and steric features that modulate the compound's reactivity and biological interactions. These modifications enhance its binding affinity to various biological targets, making it a promising candidate for further exploration in medicinal chemistry. The nitro group, in particular, is known for its ability to participate in redox reactions, which can be exploited in designing prodrugs or bioactivatable molecules.

Recent studies have highlighted the potential of nitro-substituted pyrazoles as scaffolds for developing novel therapeutic agents. For instance, derivatives of 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole have been investigated for their ability to inhibit enzymes involved in inflammatory pathways. The methoxy group at the 3-position may also contribute to the compound's solubility and metabolic stability, which are critical factors in drug design. These properties make 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole an attractive candidate for further optimization.

In the realm of chemical biology, this compound has been explored for its potential role in modulating immune responses. Pyrazole derivatives are known to interact with various immunomodulatory pathways, and the specific substitutions in 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole may enhance its efficacy in this context. Preliminary computational studies suggest that this compound can bind to target proteins with high affinity, potentially leading to the development of new immunotherapeutic strategies.

The synthesis of 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole involves multi-step organic transformations that highlight its synthetic accessibility. The introduction of the nitro group can be achieved through classical nitration methods, while the methoxy and isopropyl groups can be incorporated via nucleophilic substitution or alkylation reactions. These synthetic pathways underscore the compound's feasibility for large-scale production and further derivatization.

One of the most intriguing aspects of 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole is its potential as a bioisostere for other heterocyclic compounds with similar biological activities. Bioisosterism is a powerful concept in drug design that involves replacing one functional group with another to improve pharmacokinetic properties without altering biological activity. The structural features of this compound make it a suitable candidate for exploring bioisosteric replacements in existing drug molecules.

Current research is also focused on understanding the mechanism of action of 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole at a molecular level. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been employed to elucidate its structure-function relationships. These studies provide valuable insights into how the compound interacts with biological targets and how these interactions lead to therapeutic effects.

The pharmacokinetic profile of 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole is another area of active investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) are critical determinants of a drug's efficacy and safety. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable absorption rates and moderate metabolic stability, making it a promising candidate for further development.

In conclusion, 1-Isopropyl-3-methoxy-4-nitro-1H-pyrazole (CAS No. 1429418-32-5) represents a significant advancement in chemical biology research due to its unique structural features and potential biological activities. Its applications span across multiple therapeutic areas, including immunomodulation and anti-inflammatory treatments. The ongoing research into this compound underscores its importance as a lead molecule in drug discovery and highlights its potential as a foundation for future therapeutic developments.